Cas no 1805200-30-9 (2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine
• CAS No: 1805200-30-9
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 4888662
• Update Time: 2025-06-08

2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine

• Inchi： 1S/C8H8ClF2NO/c1-4-6(13)3-12-5(2-9)7(4)8(10)11/h3,8,13H,2H2,1H3
• InChI Key： FIQYONBHXMKBTC-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C)C(=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine

Introduction to 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine (CAS No. 1805200-30-9)

2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine, identified by its CAS number 1805200-30-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and applications in drug development. The unique arrangement of functional groups within its molecular framework, including a chloromethyl substituent, a difluoromethyl group, and hydroxyl and methyl groups, contributes to its distinct chemical properties and potential therapeutic benefits.

The chloromethyl moiety in the molecule is particularly noteworthy, as it serves as a versatile handle for further chemical modifications. This group can undergo various reactions such as nucleophilic addition, allowing for the synthesis of more complex derivatives. Such reactivity makes it an invaluable intermediate in the construction of novel pharmaceutical agents. Additionally, the presence of a difluoromethyl group enhances the metabolic stability and lipophilicity of the compound, which are critical factors in drug design aimed at improving bioavailability and pharmacokinetic profiles.

The 5-hydroxy and 4-methyl substituents further contribute to the compound's chemical diversity. The hydroxyl group can participate in hydrogen bonding interactions, influencing both the solubility and binding affinity of the molecule. Meanwhile, the methyl group at the 4-position provides steric hindrance and can modulate electronic effects across the pyridine ring. These structural features collectively make 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various disease pathways. Pyridine derivatives have been extensively studied due to their ability to interact with biological targets such as enzymes and receptors. The specific combination of functional groups in 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine suggests potential applications in modulating pathways associated with inflammation, cancer, and metabolic disorders. For instance, studies have shown that pyridine-based compounds can exhibit inhibitory effects on kinases and other enzymes involved in signal transduction.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The chloromethyl group allows for easy introduction of other functional units, enabling chemists to generate libraries of derivatives with tailored properties. High-throughput screening (HTS) techniques combined with computational modeling have been instrumental in identifying lead compounds from such libraries. The difluoromethyl group, known for its ability to enhance binding affinity and metabolic stability, is particularly valuable in this context.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to construct complex pyridine derivatives more efficiently than ever before. These methods have enabled researchers to explore novel structural motifs and optimize biological activity simultaneously.

The pharmaceutical industry has been particularly keen on exploring pyridine derivatives due to their historical success in drug development. Notable examples include drugs such as glibenclamide (a diabetes medication) and nefazodone (an antidepressant), both of which incorporate pyridine moieties into their structures. The structural features of 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine align well with these precedents, suggesting that it could serve as a foundation for developing new therapeutic agents.

In addition to its pharmaceutical applications, this compound has potential uses in agrochemical research. Pyridine derivatives are known to exhibit herbicidal and pesticidal properties, making them valuable in crop protection strategies. The unique combination of functional groups in this molecule could lead to the discovery of novel agrochemicals with improved efficacy and environmental safety profiles.

The synthesis of 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Key steps typically include halogenation reactions to introduce the chloromethyl group, followed by protection-deprotection strategies to handle the reactive hydroxyl functionality. The introduction of the difluoromethyl group often employs palladium-catalyzed cross-coupling reactions or other fluorination techniques.

Quality control and analytical characterization are critical aspects of working with this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm molecular structure and assess purity. These analytical methods provide essential data for understanding the compound's behavior during synthesis and its interactions with biological systems.

The future prospects for 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine are promising, given its versatile structural features and potential applications across multiple fields. Ongoing research efforts are focused on expanding synthetic methodologies, exploring novel derivatives through combinatorial chemistry approaches, and evaluating biological activity using both in vitro assays and preclinical models.

In conclusion,2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine (CAS No. 1805200-30-9) represents a significant asset in pharmaceutical chemistry with broad applications ranging from drug development to agrochemical research. Its unique molecular architecture offers opportunities for innovation through synthetic chemistry advancements and interdisciplinary collaborations aimed at addressing unmet medical needs.